2-[2-(3,4-dimethoxyphenyl)vinyl]-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-5-pyrrolidin-1-yl-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H19N3O3/c1-22-15-7-5-13(11-16(15)23-2)6-8-17-20-14(12-19)18(24-17)21-9-3-4-10-21/h5-8,11H,3-4,9-10H2,1-2H3/b8-6+
• InChI Key: XBVVYCJILMLSGN-SOFGYWHQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC2=NC(=C(O2)N3CCCC3)C#N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C2=NC(=C(O2)N3CCCC3)C#N)OC
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

2-[2-(3,4-dimethoxyphenyl)vinyl]-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile, also known as DPCPX, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of adenosine receptor antagonists and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

2-[2-(3,4-dimethoxyphenyl)vinyl]-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile acts as a competitive antagonist at the A1 adenosine receptor subtype, binding to the receptor and preventing the activation of downstream signaling pathways. This results in a reduction in the physiological effects of adenosine, which can have a variety of effects depending on the tissue and organ system involved.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of platelet aggregation, the reduction of blood pressure, and the modulation of neurotransmitter release. This compound has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for a variety of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2-(3,4-dimethoxyphenyl)vinyl]-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile in lab experiments is its selectivity for the A1 adenosine receptor subtype, which allows for the specific targeting of this receptor in various tissues and organ systems. However, one limitation of using this compound is that it may have off-target effects on other receptors or signaling pathways, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 2-[2-(3,4-dimethoxyphenyl)vinyl]-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile. One area of interest is the development of more selective and potent A1 adenosine receptor antagonists, which could have therapeutic applications in a variety of diseases. Another area of interest is the study of the role of adenosine receptors in cancer, which may lead to the development of novel cancer therapies. Additionally, the use of this compound in combination with other drugs or therapies may have synergistic effects that could improve treatment outcomes.

Synthesis Methods

The synthesis of 2-[2-(3,4-dimethoxyphenyl)vinyl]-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile involves several steps, including the reaction of 3,4-dimethoxybenzaldehyde with vinyl magnesium bromide, followed by the reaction of the resulting product with pyrrolidine and 2-chlorooxazole-4-carbonitrile. The final product is then purified using column chromatography.

Scientific Research Applications

2-[2-(3,4-dimethoxyphenyl)vinyl]-5-(1-pyrrolidinyl)-1,3-oxazole-4-carbonitrile has been used extensively in scientific research to study the adenosine receptor system. This compound has been shown to selectively block the A1 adenosine receptor subtype, which is involved in a variety of physiological processes, including cardiovascular function, neurotransmission, and inflammation.